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Compound of Interest

Compound Name: TMC647055 Choline salt

Cat. No.: B10800343

Application Notes and Protocols for TMC647055
Choline Salt

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and recommended concentrations for the
use of TMC647055 Choline Salt, a potent and selective non-nucleoside inhibitor of the
Hepatitis C Virus (HCV) NS5B polymerase.

Mechanism of Action

TMC647055 is a selective, cell-permeating inhibitor of the HCV NS5B RNA-dependent RNA
polymerase, a key enzyme in the viral replication cycle. By binding to an allosteric site on the
NS5B polymerase, TMC647055 prevents the conformational changes required for RNA
synthesis, thereby inhibiting viral replication.

Below is a diagram illustrating the HCV replication cycle and the inhibitory action of
TMC647055.
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Caption: HCV Replication Cycle and TMC647055 Inhibition.

Quantitative Data Summary

The following tables summarize the in vitro efficacy of TMC647055 Choline Salt in various

assays.

Table 1: In Vitro Enzymatic and Cellular Anti-HCV Activity of TMC647055
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Cell
HCV . Potency
Assay Type Line/Syste . Value (nM) Reference
Genotype Metric
m
NS5B _ )
Biochemical
Polymerase 1b IC50 34 [1]
_— Assay
Inhibition
HCV EC50
_ 1b Huh7-Luc _ 77 [1]
Replicon (Luciferase)
HCV EC50 (qRT-
) 1b Huh7-Luc 139 [1]
Replicon PCR)
HCV Huh7-SG- EC50 (RT-
, 1b 74 [2]
Replicon Conlb PCR)
HCV EC50 (RT-
) la Huh7-SG-1a 166 [2]
Replicon PCR)
Colony
) Huh7-Luc 750 (reduced
Formation 1b ) - ) [1]
Replicon 30 colonies)
Assay
HCV
Replicon 1.5 yM and o
RNA 3.75 uM
Reduction

Table 2: In Vivo Pharmacokinetic Profile of TMC647055 in Rats
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.. . Key
Administration o
Dose (mg/kg) Pharmacokinetic Reference
Route
Parameters
Moderate plasma
Intravenous (iv) 2 clearance, low volume  [3]
of distribution
High oral
Oral (po) 10 bioavailability, high [3]

systemic exposure

Experimental Protocols
Preparation of TMC647055 Choline Salt Stock Solution

For in vitro experiments, TMC647055 Choline Salt can be prepared as a stock solution in a
suitable solvent such as dimethyl sulfoxide (DMSO).

Materials:

e TMC647055 Choline Salt powder

e Dimethyl sulfoxide (DMSO), cell culture grade

» Sterile, nuclease-free microcentrifuge tubes

Procedure:

o Aseptically weigh the desired amount of TMC647055 Choline Salt powder.

» Dissolve the powder in DMSO to create a high-concentration stock solution (e.g., 10 mM or
20 mM).

» Vortex briefly until the salt is completely dissolved.

 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.
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» Store the stock solution at -20°C or -80°C for long-term storage.

Protocol 1: HCV NS5B RNA-Dependent RNA Polymerase
(RARp) Inhibition Assay

This protocol describes a biochemical assay to determine the 50% inhibitory concentration
(IC50) of TMC647055 against HCV NS5B polymerase.
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Prepare Reagents:
- NS5B Enzyme
- RNA template/primer
- NTPs (with labeled UTP)
- TMC647055 dilutions

Y

Seed Huh-7 replicon cells
in a 96-well plate

Set up reaction in 96-well plate:

:

- Add buffer, DTT, MgCI2
- Add NS5B enzyme
- Add TMC647055 or DMSO control

Encubate for 24 hours)

Prepare serial dilutions of
TMC647055 in culture medium

i

Add TMC647055 dilutions or
vehicle control to the cells

Encubate for 72 hours)

v Measure readout:
- Luciferase activity
- gRT-PCR for HCV RNA
- Cell viability (e.g., MTT assay)

\

Gre—incubate at 30°C for 30 mirD

A

Initiate reaction by adding
RNA template/primer and NTPs

Y
Encubate at 30°C for 2 hours)

Y

(Stop reaction with EDTA)

\

Transfer to streptavidin-coated plates
to capture biotinylated RNA

(Wash plates to remove unincorporated NTPs]

Y
Add scintillation fluid and measure
incorporation of labeled UTP
Calculate % inhibition and
 / determine EC50 and CC50

Galculate % inhibition and determine ICS(D

l
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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salt for experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800343#recommended-concentration-of-
tmc647055-choline-salt-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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